Cas no 102628-65-9 (Oxirane, 2-ethenyl-2-methyl-, (2R)-)

• Product Name: Oxirane, 2-ethenyl-2-methyl-, (2R)-
• CAS No: 102628-65-9
• MF: C₅H₈O
• MW: 84.1164216995239
• CID: 1136034
• PubChem ID: 7000112
• Update Time: 2025-04-20

Oxirane, 2-ethenyl-2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-ethenyl-2-methyl-, (2R)-
• (R)-1,2-epoxy-2-methyl-3-butene
• (R)-2-methyl-2-vinyloxirane
• (3R)-3,4-epoxy-3-methylbut-1-ene
• DTXSID301346636
• 102628-65-9
• (2R)-2-ethenyl-2-methyloxirane
• (2R)-2-Methyl-2-vinyloxirane
• C21373
• Q27225243
• CHEBI:131720

• Inchi： 1S/C5H8O/c1-3-5(2)4-6-5/h3H,1,4H2,2H3/t5-/m1/s1
• InChI Key： FVCDMHWSPLRYAB-RXMQYKEDSA-N
• SMILES： O1C[C@]1(C=C)C

Computed Properties

• Exact Mass: 84.05754
• Monoisotopic Mass: 84.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 78
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53